1-(3,4-difluorobenzyl)-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-[(3,4-difluorophenyl)methyl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C18H20F2N2O/c1-23-18-5-3-2-4-17(18)22-10-8-21(9-11-22)13-14-6-7-15(19)16(20)12-14/h2-7,12H,8-11,13H2,1H3
• InChI Key: NREJXCVWOHVTJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H20F2N2O
• Molecular Weight: 318.4 g/mol

Description

1-(3,4-difluorobenzyl)-4-(2-methoxyphenyl)piperazine, also known as DF-MP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. DF-MP belongs to the class of piperazine derivatives, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 1-(3,4-difluorobenzyl)-4-(2-methoxyphenyl)piperazine involves its interaction with various neurotransmitter receptors in the brain. This compound has a high affinity for the serotonin transporter and the dopamine D2 receptor, as mentioned earlier. It also interacts with other receptors such as the alpha-1 adrenergic receptor and the histamine H1 receptor.
By modulating the activity of these receptors, this compound can affect the levels of various neurotransmitters in the brain, leading to its pharmacological effects. For example, by inhibiting the reuptake of serotonin, this compound increases the availability of serotonin in the synaptic cleft, leading to an antidepressant effect.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In addition to its effects on neurotransmitter levels in the brain, this compound has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3,4-difluorobenzyl)-4-(2-methoxyphenyl)piperazine for lab experiments is its high selectivity for specific receptors. This makes it a useful tool for studying the function of these receptors in the brain. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many potential future directions for research on 1-(3,4-difluorobenzyl)-4-(2-methoxyphenyl)piperazine. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to have neuroprotective effects in animal models, and further research is needed to determine its potential as a therapeutic agent for these diseases.
Another area of interest is the development of more selective and potent derivatives of this compound. By modifying the chemical structure of this compound, it may be possible to improve its pharmacological properties and reduce its side effects.
Conclusion
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications. Its high selectivity for specific receptors and its potential as an antidepressant and antipsychotic make it a useful tool for studying the function of these receptors in the brain. Further research is needed to determine its potential as a therapeutic agent for various diseases and to develop more potent and selective derivatives.

Synthesis Methods

1-(3,4-difluorobenzyl)-4-(2-methoxyphenyl)piperazine can be synthesized by reacting 3,4-difluorobenzylamine with 2-methoxyphenylpiperazine in the presence of a catalyst such as palladium on carbon. The reaction proceeds through a coupling reaction between the amine and the piperazine, forming the desired product in good yield and purity.

Scientific Research Applications

1-(3,4-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has shown promising results in various scientific research applications. One of the main areas of interest is its potential as an antidepressant. Studies have shown that this compound has a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. By inhibiting the reuptake of serotonin, this compound increases the availability of serotonin in the synaptic cleft, leading to an antidepressant effect.
Another area of interest is the potential use of this compound as an antipsychotic. This compound has been shown to have a high affinity for the dopamine D2 receptor, which is a target for many antipsychotic drugs. By blocking the activity of the dopamine D2 receptor, this compound may be effective in treating psychotic disorders such as schizophrenia.